Cas no 1347736-83-7 (1,2-Benzenediamine, 3,6-dibromo-4-fluoro-)

• Product Name: 1,2-Benzenediamine, 3,6-dibromo-4-fluoro-
• CAS No: 1347736-83-7
• Molecular Formula: C₆H₅N₂FBr₂
• Molecular Weight: 283.924
• CID: 4517980
• PubChem ID: 101538761

1,2-Benzenediamine, 3,6-dibromo-4-fluoro- Properties

Names and Identifiers

• 1,2-Benzenediamine, 3,6-dibromo-4-fluoro-
• 3,6-dibromo-4-fluorobenzene-1,2-diamine
• 3,6-dibromo-4-fluoro-1,2-phenylenediamine
• BHFHVALJBJOMHY-UHFFFAOYSA-N
• G66007
• 1,2-Diamino-3,6-dibromo-4-fluorobenzene
• MFCD31412569
• SCHEMBL17797154
• 1347736-83-7
• 3,6-Dibromo-4-fluorobenzene-1,2-diamine

• InChIKey： BHFHVALJBJOMHY-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H5Br2FN2/c7-2-1-3(9)4(8)6(11)5(2)10/h1H,10-11H2
• SMILES： C1=C(C(=C(C(=C1Br)N)N)Br)F

Computed Properties

• Exact Mass: 283.87830g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 281.88035g/mol
• Heavy Atom Count: 11
• Complexity: 147
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 52Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines 2-bromoanilines